N-(deoxyadenosin-8-yl)-2-aminopyrene
N-(deoxyadenosin-8-yl)-2-aminopyrene
Brand Name:
Vulcanchem
CAS No.:
134249-05-1
VCID:
VC0237701
InChI:
InChI=1S/C26H22N6O3/c27-24-23-25(29-12-28-24)32(20-10-18(34)19(11-33)35-20)26(31-23)30-17-8-15-6-4-13-2-1-3-14-5-7-16(9-17)22(15)21(13)14/h1-9,12,18-20,33-34H,10-11H2,(H,30,31)(H2,27,28,29)/t18-,19+,20?/m0/s1
SMILES:
C1C(C(OC1N2C3=NC=NC(=C3N=C2NC4=CC5=C6C(=C4)C=CC7=C6C(=CC=C7)C=C5)N)CO)O
Molecular Formula:
C26H22N6O3
Molecular Weight:
466.5 g/mol
N-(deoxyadenosin-8-yl)-2-aminopyrene
CAS No.: 134249-05-1
Main Products
VCID: VC0237701
Molecular Formula: C26H22N6O3
Molecular Weight: 466.5 g/mol
| CAS No. | 134249-05-1 |
|---|---|
| Product Name | N-(deoxyadenosin-8-yl)-2-aminopyrene |
| Molecular Formula | C26H22N6O3 |
| Molecular Weight | 466.5 g/mol |
| IUPAC Name | (2R,3S)-5-[6-amino-8-(pyren-2-ylamino)purin-9-yl]-2-(hydroxymethyl)oxolan-3-ol |
| Standard InChI | InChI=1S/C26H22N6O3/c27-24-23-25(29-12-28-24)32(20-10-18(34)19(11-33)35-20)26(31-23)30-17-8-15-6-4-13-2-1-3-14-5-7-16(9-17)22(15)21(13)14/h1-9,12,18-20,33-34H,10-11H2,(H,30,31)(H2,27,28,29)/t18-,19+,20?/m0/s1 |
| Standard InChIKey | RRAWMVYBOLJSQT-ABZYKWASSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](OC1N2C3=NC=NC(=C3N=C2NC4=CC5=C6C(=C4)C=CC7=C6C(=CC=C7)C=C5)N)CO)O |
| SMILES | C1C(C(OC1N2C3=NC=NC(=C3N=C2NC4=CC5=C6C(=C4)C=CC7=C6C(=CC=C7)C=C5)N)CO)O |
| Canonical SMILES | C1C(C(OC1N2C3=NC=NC(=C3N=C2NC4=CC5=C6C(=C4)C=CC7=C6C(=CC=C7)C=C5)N)CO)O |
| Synonyms | DAAP N-(deoxyadenosin-8-yl)-2-aminopyrene |
| PubChem Compound | 126101 |
| Last Modified | Nov 11 2021 |
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